Cas no 1472006-73-7 (1H-Indole-5-methanamine, 1-(2-methylpropyl)-N-propyl-)

• Product Name: 1H-Indole-5-methanamine, 1-(2-methylpropyl)-N-propyl-
• CAS No: 1472006-73-7
• MF: C₁₆H₂₄N₂
• MW: 244.375164031982
• MDL: MFCD21409694
• CID: 4784967
• Update Time: 2025-07-19

1H-Indole-5-methanamine, 1-(2-methylpropyl)-N-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-methanamine, 1-(2-methylpropyl)-N-propyl-

• MDL： MFCD21409694
• Inchi： 1S/C16H24N2/c1-4-8-17-11-14-5-6-16-15(10-14)7-9-18(16)12-13(2)3/h5-7,9-10,13,17H,4,8,11-12H2,1-3H3
• InChI Key： JKRBOPYPYPFVIW-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C2=C(C=C(CNCCC)C=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1H-Indole-5-methanamine, 1-(2-methylpropyl)-N-propyl-

Chemical Profile of 1H-Indole-5-methanamine, 1-(2-methylpropyl)-N-propyl- (CAS No. 1472006-73-7)

1H-Indole-5-methanamine, 1-(2-methylpropyl)-N-propyl-, identified by its Chemical Abstracts Service (CAS) number 1472006-73-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole derivatives family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly its indole core and alkyl substituents, make it a candidate for further investigation in drug discovery and molecular research.

The indole moiety is a pivotal structural unit in many bioactive molecules, often found in natural products and synthetic drugs. Its aromatic system contributes to the compound's stability and reactivity, enabling various chemical modifications that can fine-tune its biological properties. In the case of 1H-Indole-5-methanamine, 1-(2-methylpropyl)-N-propyl-, the presence of a propyl group at the N-position and a 2-methylpropyl group at the 1-position introduces specific steric and electronic effects that may influence its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of indole derivatives to biological macromolecules. Studies have shown that modifications at the 3-position of the indole ring can significantly alter the pharmacokinetic properties of indole-based drugs. The substitution pattern in 1H-Indole-5-methanamine, 1-(2-methylpropyl)-N-propyl- may confer unique advantages in terms of solubility, metabolic stability, and target specificity, making it a promising scaffold for further derivatization.

The pharmaceutical industry has been increasingly interested in indole derivatives due to their potential roles as modulators of various signaling pathways. For instance, indole-based compounds have been investigated for their anti-inflammatory, antioxidant, and anticancer properties. The structural motif of 1H-Indole-5-methanamine, 1-(2-methylpropyl)-N-propyl- aligns with this trend, as it combines elements known to interact with enzymes and receptors involved in disease pathways.

In vitro studies have begun to explore the biochemical profile of this compound. Initial assays suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to neurological disorders. The propyl and 2-methylpropyl groups are particularly noteworthy, as they can influence the compound's pharmacophore by altering its spatial orientation and electronic distribution. These features are critical for optimizing drug-like properties such as bioavailability and target engagement.

The synthesis of 1H-Indole-5-methanamine, 1-(2-methylpropyl)-N-propyl- involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, may be employed to introduce the desired substituents with high precision. The development of efficient synthetic routes is essential for scaling up production and conducting comprehensive pharmacological evaluations.

From a medicinal chemistry perspective, the versatility of indole derivatives allows for extensive structural diversification. By systematically modifying functional groups or introducing new moieties, researchers can generate libraries of compounds with tailored biological activities. The case of 1H-Indole-5-methanamine, 1-(2-methylpropyl)-N-propyl- exemplifies how strategic substitutions can enhance a molecule's potential as a therapeutic agent.

The growing body of literature on indole-based drugs underscores their importance in modern medicine. Researchers are leveraging cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) to accelerate the discovery process. These approaches enable rapid identification of lead compounds like 1H-Indole-5-methanamine, 1-(2-methylpropyl)-N-propyl-, which can then be optimized through iterative cycles of synthesis and evaluation.

In conclusion,1H-Indole-5-methanamine, 1-(2-methylpropyl)-N-propyl- (CAS No. 1472006-73-7) represents a fascinating subject for further research in pharmaceutical chemistry. Its unique structural features position it as a valuable scaffold for developing novel therapeutics targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly significant role in advancing drug discovery efforts worldwide.